Cas no 892417-04-8 ((7-{(4-ethylphenyl)methylsulfanyl}-14-methyl-5-(4-methylphenyl)-2-oxa-4,6,13-triazatricyclo8.4.0.0^{3,8}tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol)

$(7-{(4-ethylphenyl)methylsulfanyl}-14-methyl-5-(4-methylphenyl)-2-oxa-4,6,13-triazatricyclo8.4.0.0^{3,8}tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol structure$

892417-04-8 structure

Product Name:(7-{(4-ethylphenyl)methylsulfanyl}-14-methyl-5-(4-methylphenyl)-2-oxa-4,6,13-triazatricyclo8.4.0.0^{3,8}tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol

CAS No:892417-04-8

MF:C₂₈H₂₇N₃O₂S

MW:469.597885370255

CID:6443742

PubChem ID:20900287

Update Time:2024-01-05

(7-{(4-ethylphenyl)methylsulfanyl}-14-methyl-5-(4-methylphenyl)-2-oxa-4,6,13-triazatricyclo8.4.0.0^{3,8}tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (7-{(4-ethylphenyl)methylsulfanyl}-14-methyl-5-(4-methylphenyl)-2-oxa-4,6,13-triazatricyclo8.4.0.0^{3,8}tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol
- AKOS001927386
- 892417-04-8
- [7-[(4-ethylphenyl)methylsulfanyl]-14-methyl-5-(4-methylphenyl)-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol
- [4-[(4-ETHYLBENZYL)SULFANYL]-9-METHYL-2-(4-METHYLPHENYL)-5H-PYRIDO[4',3':5,6]PYRANO[2,3-D]PYRIMIDIN-6-YL]METHANOL
- F6548-2471
- (7-{[(4-ethylphenyl)methyl]sulfanyl}-14-methyl-5-(4-methylphenyl)-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol
- Inchi： 1S/C28H27N3O2S/c1-4-19-7-9-20(10-8-19)16-34-28-24-13-23-22(15-32)14-29-18(3)25(23)33-27(24)30-26(31-28)21-11-5-17(2)6-12-21/h5-12,14,32H,4,13,15-16H2,1-3H3
- InChI Key： XCJJBBWMCIMXDJ-UHFFFAOYSA-N
- SMILES： S(CC1C=CC(CC)=CC=1)C1=C2C(=NC(C3C=CC(C)=CC=3)=N1)OC1C(C)=NC=C(CO)C=1C2

Computed Properties

Exact Mass: 469.18239829g/mol
Monoisotopic Mass: 469.18239829g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 34
Rotatable Bond Count: 6
Complexity: 637
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.7
Topological Polar Surface Area: 93.4Å²

(7-{(4-ethylphenyl)methylsulfanyl}-14-methyl-5-(4-methylphenyl)-2-oxa-4,6,13-triazatricyclo8.4.0.0^{3,8}tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol Pricemore >>

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